Cas no 85470-78-6 (4-Hexen-2-one,4-methyl-, (4Z)-)

• Product Name: 4-Hexen-2-one,4-methyl-, (4Z)-
• CAS No: 85470-78-6
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 708025
• Update Time: 2024-01-31

4-Hexen-2-one,4-methyl-, (4Z)- Chemical and Physical Properties

Names and Identifiers

• 4-Hexen-2-one,4-methyl-, (4Z)-
• 4-Hexen-2-one, 4-methyl-, (4Z)- (9CI)

• Inchi： 1S/C7H12O/c1-4-6(2)5-7(3)8/h4H,5H2,1-3H3/b6-4-
• InChI Key： NXWQWCMUNWCDGL-XQRVVYSFSA-N
• SMILES： CC(=O)C/C(/C)=C\C

Computed Properties

• Exact Mass: 112.089
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2